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Compound of Interest

Compound Name: 4-Benzyloxy-3-nitroacetophenone

Cat. No.: B018146

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth overview of the chemical compound 1-(4-(benzyloxy)-3-
nitrophenyl)ethanone, a key intermediate in organic synthesis and medicinal chemistry. The
document details its chemical structure, physicochemical properties, synthesis protocols, and
applications, with a focus on its role in pharmaceutical development.

Chemical Identity and Properties

1-(4-(benzyloxy)-3-nitrophenyl)ethanone, also known as 4-Benzyloxy-3-nitroacetophenone,
is a versatile organic compound characterized by a nitro group and a benzyloxy moiety
attached to an acetophenone core.[1] This unique structure makes it a valuable building block
for synthesizing more complex molecules.[1]

Chemical Structure:
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Starting Materials

4-Hydroxy-3-nitroacetophenone Benzyl Chloride or Bromide
(CAS: 6322-56-1) (CAS: 100-44-7 / 100-39-0)

: '

Williamson Ether Synthesis>

1-(4-(benzyloxy)-3-nitrophenyl)ethanone
(CAS: 14347-05-8)

Intermediate for further synthesis
(e.g., Arformoterol)
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1-(4-(benzyloxy)-3-nitrophenyl)ethanone

Bromination

1-(4-(benzyloxy)-3-nitrophenyl)-
2-bromoethanone

(CAS: 43229-01-2)

Arformoterol Tartrate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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